![molecular formula C26H25N3O2S B2571034 4-(4-Benzylpiperazin-1-yl)-3-(phenylsulfonyl)quinoline CAS No. 866843-35-8](/img/structure/B2571034.png)
4-(4-Benzylpiperazin-1-yl)-3-(phenylsulfonyl)quinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(4-Benzylpiperazin-1-yl)-3-(phenylsulfonyl)quinoline, also known as BPIP, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. BPIP belongs to the class of quinoline-based compounds, which have been extensively studied for their biological activities. In
Scientific Research Applications
Synthesis and Antitumor Activity
- Novel quinoline derivatives, including those related to 4-(4-Benzylpiperazin-1-yl)-3-(phenylsulfonyl)quinoline, have been synthesized and tested for their cytotoxic properties against human tumor cell lines. These compounds have shown promising cancer cell growth inhibitory effects, highlighting their potential as anticancer agents (Korcz et al., 2018).
Anti-inflammatory Properties
- Research into H4 receptor-ligands has led to the identification of quinoline derivatives with significant anti-inflammatory properties in vivo, suggesting the therapeutic potential of these compounds in treating inflammatory conditions (Smits et al., 2008).
Molecular Docking Studies
- Molecular docking studies of quinoline derivatives have been conducted to investigate their binding affinity towards various biological targets, offering insights into their mechanism of action and potential applications in drug development. For example, novel quinoline-3-carbaldehyde derivatives have been synthesized and subjected to molecular docking studies, indicating their potential as antibacterial, anthelmintic, and anti-inflammatory agents (Desai et al., 2019).
Chemical Stability and Fluorescent Properties
- The synthesis and investigation of the fluorescent properties of quinoline derivatives have also been explored, with certain compounds showing potential as fluorescent probes, thereby extending their application into biochemical and diagnostic fields (Bodke et al., 2013).
Antimalarial and COVID-19 Drug Potential
- Some studies have explored the antimalarial properties of sulfonamide derivatives, including those related to quinoline, and their potential repurposing as COVID-19 drugs. This research underscores the versatility of quinoline derivatives in addressing various health challenges (Fahim & Ismael, 2021).
Properties
IUPAC Name |
3-(benzenesulfonyl)-4-(4-benzylpiperazin-1-yl)quinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25N3O2S/c30-32(31,22-11-5-2-6-12-22)25-19-27-24-14-8-7-13-23(24)26(25)29-17-15-28(16-18-29)20-21-9-3-1-4-10-21/h1-14,19H,15-18,20H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSXUWDKQYZSCAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)C3=C(C=NC4=CC=CC=C43)S(=O)(=O)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.